Cas no 1708268-80-7 (1-(6-Cyclopropyl-2-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(6-Cyclopropyl-2-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 1708268-80-7
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• CID: 5191382
• Update Time: 2025-05-23

1-(6-Cyclopropyl-2-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-Cyclopropyl-2-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C12H12N4O2/c1-7-14-9(8-2-3-8)4-11(15-7)16-5-10(12(17)18)13-6-16/h4-6,8H,2-3H2,1H3,(H,17,18)
• InChI Key： PUXJYSAGSVQAJG-UHFFFAOYSA-N
• SMILES： C1N(C2C=C(C3CC3)N=C(C)N=2)C=C(C(O)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(6-Cyclopropyl-2-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid

1-(6-Cyclopropyl-2-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic Acid: A Comprehensive Overview

1-(6-Cyclopropyl-2-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid is a compound with the CAS number 1708268-80-7, representing a significant advancement in the field of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound is characterized by a pyrimidine ring substituted with a cyclopropyl and methyl group, connected to an imidazole carboxylic acid moiety, creating a structure with promising bioactivity.

The synthesis of 1-(6-Cyclopropyl-2-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid involves a multi-step process that combines principles of heterocyclic chemistry and medicinal chemistry. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more feasible for large-scale production. Researchers have explored various coupling reactions and cyclization techniques to construct the pyrimidine and imidazole rings efficiently.

One of the most notable aspects of this compound is its pharmacological profile. Preclinical studies have demonstrated that 1-(6-Cyclopropyl-2-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid exhibits potent activity against various disease targets, including inflammatory conditions and neurological disorders. The cyclopropyl group within the molecule contributes to its stability and bioavailability, while the imidazole carboxylic acid moiety enhances its ability to interact with biological targets.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions of 1-(6-Cyclopropyl-2-methyl-pyrimidin-4-yl)-1H-imidazole-4-carboxylic acid. Molecular docking studies have revealed that the compound binds effectively to key proteins involved in inflammation and neurodegeneration, suggesting its potential as a therapeutic agent. Additionally, in vitro assays have confirmed its ability to modulate enzyme activity, further supporting its therapeutic potential.

The application of 1-(6-Cyclopropyl-2-methyl-pyrimidin-4-yli)imidazolium carboxylic acid derivatives extends beyond pharmacology into materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored properties, such as stimuli-responsive polymers and nanomaterials. These applications highlight the versatility of the compound across multiple scientific disciplines.

In conclusion, 1-(6-Cyclopropyl-2-methyl-pyrimidin-in)imidazolium carboxylic acid derivatives, represented by CAS number 1708268-in, stand as a testament to the progress in modern organic chemistry and pharmacology. With ongoing research uncovering new insights into its synthesis, biological activity, and applications, this compound continues to be a focal point for scientists seeking innovative solutions in drug development and materials science.